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Compound of Interest

6-Bromo-2-naphthyl beta-D-
Compound Name:
glucopyranoside

Cat. No.: B097431

An In-depth Technical Guide to 6-Bromo-2-naphthyl beta-D-glucopyranoside

This guide provides a comprehensive overview of the chemical structure, synthesis, and
applications of 6-Bromo-2-naphthyl beta-D-glucopyranoside, tailored for researchers,
scientists, and professionals in drug development.

Chemical Structure and Properties

6-Bromo-2-naphthyl B-D-glucopyranoside is a glycoside consisting of a glucose molecule
linked to a 6-bromo-2-naphthol aglycone via a B-glycosidic bond.[1] It is classified as a
chromogenic compound, an organobromine compound, and a member of the naphthalenes.[1]

Caption: 2D Chemical Structure of 6-Bromo-2-naphthyl beta-D-glucopyranoside.

Physicochemical Properties

The key properties of this compound are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b097431?utm_src=pdf-interest
https://www.benchchem.com/product/b097431?utm_src=pdf-body
https://www.benchchem.com/product/b097431?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-naphthyl-beta-D-glucopyranoside
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-naphthyl-beta-D-glucopyranoside
https://www.benchchem.com/product/b097431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C16H17BrOe [21[3][4]
Molecular Weight 385.21 g/mol [21[3]1[4]

CAS Number 15548-61-5 [2][4]
Appearance Solid, Powder [31[5]

Melting Point 206-207 °C [4]

Boiling Point 609 °C [4]

Density 1.698 g/cm3 [4]

Solubility Pyridine: 50 mg/mL [5]

Storage Temperature

-20°C

[4]115]

(2S,3R,4S,5S,6R)-2-(6-
bromonaphthalen-2-yl)oxy-6-

IUPAC Name [2]
(hydroxymethyl)oxane-3,4,5-
triol
C1=CC2=C(C=CC(=C2)Br)C=

SMILES C1O[C@H]3--INVALID-LINK-- [2]
C0O)O)O">C@@HO
NLRXQZJICPRATR-

InChl Key [3][5]
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Synthesis of 6-Bromo-2-naphthyl beta-D-

glucopyranoside

While specific published protocols are scarce, a standard and logical approach for the

synthesis of this glycoside is via the Koenigs-Knorr reaction. This classic method involves the

reaction of a glycosyl halide with an alcohol in the presence of a promoter, typically a silver or

mercury salt.[3][4]

The overall synthesis can be divided into two main stages:
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» Preparation of the Aglycone: Synthesis of 6-bromo-2-naphthol.

» Glycosylation: Coupling of 6-bromo-2-naphthol with a protected glucose donor, followed by
deprotection.
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Starting Materials
Acetobromoglucose 6-Bromo-2-naphthol
(Protected Glucose Donor) (Aglycone)

Synthesis Protocol

1. Dissolve reactants in
an anhydrous solvent (e.g., DCM).
Add molecular sieves.

2. Add Koenigs-Knorr Promoter

(e.g., Silver(l) Carbonate, Ag2CO3)
and stir at room temperature.

3. Monitor reaction by TLC.
Filter to remove solids
and concentrate the filtrate.

4. Zemplén Deprotection:

Treat with catalytic sodium methoxide
(NaOMe) in methanol.

5. Neutralize, evaporate solvent,
and purify the crude product
(e.g., by column chromatography).

Final Product

6-Bromo-2-naphthyl
[3-D-glucopyranoside
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Experimental Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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